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Compound of Interest

Compound Name: NEP-IN-2

Cat. No.: B15575721

Disclaimer: The following information pertains to N-Ethyl-2-pyrrolidone (NEP), as the specific
substance "NEP-IN-2" could not be definitively identified through public information sources. It
is critical to consult the specific Safety Data Sheet (SDS) provided by the manufacturer for
"NEP-IN-2" before handling.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with N-Ethyl-2-pyrrolidone (NEP).
Adherence to these protocols is crucial for ensuring laboratory safety and minimizing risk.

Immediate Safety Precautions

N-Ethyl-2-pyrrolidone is classified as a substance that can cause serious eye damage and is
suspected of damaging fertility or the unborn child.[1][2][3] It is also a combustible liquid.[3]
Therefore, stringent safety measures are required during its handling.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is the primary defense against exposure.
The following PPE is mandatory when handling NEP:

o Eye and Face Protection: Chemical-resistant safety goggles with side protection or a face
shield must be worn.[2][4]
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» Hand Protection: Wear suitable chemical-resistant gloves tested according to EN 374.[2] It is
recommended to check with the glove supplier for specific breakthrough times and material
compatibility.

o Skin and Body Protection: A lab coat or protective clothing is required to prevent skin
contact.[2] In case of potential splashing, additional protective equipment should be
considered.

» Respiratory Protection: If working in a poorly ventilated area or if there is a risk of aerosol or
mist formation, a respirator with a Type A filter (for organic gases and vapors with a boiling
point > 65°C) should be used.[2]

PPE Component Specification Purpose
) Safety goggles with side Prevents eye contact and
Eye Protection _ _ _
protection or face shield serious eye damage[2]
_ Chemical-resistant gloves Protects skin from irritation and
Hand Protection ]
(tested to EN 374) absorption[2]
) Laboratory coat or protective o )
Body Protection ] Minimizes skin exposure[2]
clothing
Type Afilter respirator (if Protects against inhalation of

Respirator
P Y ventilation is inadequate) harmful vapors or mists[2]

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is essential to maintain a safe laboratory
environment.

Handling:

o Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[1][2][3]

o Ensure adequate ventilation in the work area.[4][5] Use of a chemical fume hood is
recommended.
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Avoid contact with skin, eyes, and clothing.[1][2]

Do not breathe vapors or spray.[1][5]

Keep away from heat, sparks, open flames, and other ignition sources.[3][5] No smoking in
the handling area.[3][5]

Wash hands thoroughly after handling and before breaks.[1][2]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

e The recommended storage temperature is between 15-25 °C.[2][5]

o Store locked up.[3][6]

o Keep away from strong oxidizing agents, reducing agents, strong acids, and strong bases.[7]

Disposal Plan

Proper disposal of NEP and contaminated materials is critical to prevent environmental
contamination and ensure regulatory compliance.

o Waste Chemical: Dispose of contents and container to an approved waste disposal plant.[3]
[6] Do not allow the chemical to enter drains.[6]

o Contaminated Materials: Absorbent materials used for spills, as well as any contaminated
clothing or PPE, should be sealed in a vapor-tight plastic bag for eventual disposal as
hazardous waste.[8]

» Spill Response: In the event of a spill, remove all sources of ignition.[4] Absorb the spill with
inert material such as sand, diatomaceous earth, or a universal binding agent.[1][2] Ventilate
the affected area.[1][2]

Quantitative Safety Data for N-Ethyl-2-pyrrolidone
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Property Value Source
CAS Number 2687-91-4 [1][4]
Molecular Formula CeH11NO [2][4]
Molecular Weight 113.16 g/mol [2]
Boiling Point 212.5°C (414.5 °F) at 1013.25 n
hPa

Flash Point 90.8 °C (195.4 °F) [4]
Specific Gravity 0.9930 @ 25°C [4]
Acute Oral Toxicity (LD50) 3200 mg/kg (Rat) [7]
Acute Dermal Toxicity (LD50) >2000 mg/kg (Rat) [7]

Workflow for Safe Handling of N-Ethyl-2-pyrrolidone
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Safe Handling Workflow for N-Ethyl-2-pyrrolidone (NEP)

Preparation

Read Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Well-Ventilated Work Area

Begin Experiment

Handling

\ 4

Handle NEP in Fume Hood

After Use If Spill Occurs

Storage Disposal
A \4

Avoid Skin/Eye Contact and Inhalation Keep Away from Ignition Sources

Store in Tightly Closed Container Clean Spills with Inert Absorbent Generate Waste

A\

Store in Cool, Dry, Well-Ventilated Area Collect Waste in Labeled, Sealed Container

A\

Store Locked Up

Dispose via Approved Hazardous Waste Facility

Click to download full resolution via product page

Caption: Workflow for the safe handling of N-Ethyl-2-pyrrolidone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Guide for N-Ethyl-2-
pyrrolidone (NEP)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15575721#personal-protective-equipment-for-
handling-nep-in-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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